Cas no 55468-07-0 (Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-)

• Product name: Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-
• CAS No: 55468-07-0
• MF: C₁₁H₁₇N₃O
• MW: 207.27218
• CID: 351827
• PubChem ID: 14692215

Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-
• N-[2-(2-aminoethylamino)ethyl]benzamide
• 55468-07-0
• DTXSID80563062
• SCHEMBL7974114
• N-{2-[(2-Aminoethyl)amino]ethyl}benzamide

• Inchi： InChI=1S/C11H17N3O/c12-6-7-13-8-9-14-11(15)10-4-2-1-3-5-10/h1-5,13H,6-9,12H2,(H,14,15)
• InChI Key： BFDUFENXIYFOQW-UHFFFAOYSA-N
• SMILES： NCCNCCNC(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 207.13731
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15

Additional information on Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-

测试